Tert-butyl 2-(difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate

• IUPAC Name: tert-butyl 2-(difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate
• InChI: InChI=1S/C12H17F2N3O2/c1-12(2,3)19-11(18)9-8(10(13)14)16-7-6-15-4-5-17(7)9/h10,15H,4-6H2,1-3H3
• InChI Key: MTQBVSKPXJOVFB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(N=C2N1CCNC2)C(F)F
• Molecular Formula: C12H17F2N3O2
• Molecular Weight: 273.28 g/mol

Description

“Tert-butyl 2-(difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate” is a complex organic compound. It contains an imidazopyrazine ring, which is a type of nitrogen-containing heterocyclic compound. These types of compounds are often found in various pharmaceuticals and exhibit a wide range of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the imidazopyrazine ring and the introduction of the difluoromethyl and tert-butyl groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazopyrazine ring, along with the difluoromethyl and tert-butyl groups attached at specific positions. The exact structure would need to be confirmed using techniques such as NMR spectroscopy, X-ray crystallography, or mass spectrometry.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the imidazopyrazine ring and the difluoromethyl and tert-butyl groups. The electron-rich nitrogen atoms in the ring could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups (like the difluoromethyl and tert-butyl groups) would affect properties like solubility, melting point, boiling point, etc.

Future Directions

The future research directions would depend on the specific applications of this compound. Given the biological activity of many similar nitrogen-containing heterocyclic compounds, potential areas of interest could include medicinal chemistry, drug discovery, and chemical biology.